Cas no 7079-48-3 (4-fluoro-2-methyl-benzenesulfonyl chloride)
4-Fluoro-2-methyl-benzenesulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical applications. This compound features a reactive sulfonyl chloride group, enabling efficient introduction of the 4-fluoro-2-methyl-benzenesulfonyl moiety into target molecules. Its electron-withdrawing fluorine substituent enhances reactivity, while the methyl group contributes to steric modulation, making it valuable for selective transformations. The reagent is particularly useful in the preparation of sulfonamides, sulfonate esters, and other derivatives. It exhibits good stability under standard handling conditions, though moisture-sensitive. Suitable for use in nucleophilic substitution reactions, it serves as a key intermediate in medicinal chemistry and agrochemical research. Proper storage in a cool, dry environment is recommended to maintain purity.
7079-48-3 structure
Product Name:4-fluoro-2-methyl-benzenesulfonyl chloride
CAS No:7079-48-3
MF:C7H6ClFO2S
MW:208.637743473053
MDL:MFCD03094390
CID:47196
PubChem ID:2778602
Update Time:2025-06-07
4-fluoro-2-methyl-benzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-2-methylbenzene-1-sulfonyl chloride
- 4-Fluoro-o-toluenesulphonyl chloride
- 4-Fluoro-2-methylbenzenesulfonyl chloride
- 4-Fluoro-2-methylbenzenesulphonyl chloride
- 4-fluoro-2-methyl-benzenesulfonyl chloride
- CS-0071271
- EN300-28742
- DTXSID60381024
- MFCD03094390
- 4-Fluoro-2-methylbenzenesulfonyl chloride, 97%
- F3308-2770
- PB48416
- SCHEMBL181280
- 4-Fluoro-2-methylbenzenesulfonylchloride
- Benzenesulfonyl chloride, 4-fluoro-2-methyl-
- Z271138350
- FS-4185
- 7079-48-3
- 4-fluoro-2-methylbenzene-1-sulphonyl chloride
- GEO-04567
- XLPGWKNCWMFHOD-UHFFFAOYSA-N
- FT-0618458
- A9314
- D94714
- AKOS000200709
- SY167693
- 4-Fluoro-2-methylbenzene-1-sulfonylchloride
- STL558634
- BBL104376
-
- MDL： MFCD03094390
- Inchi： 1S/C7H6ClFO2S/c1-5-4-6(9)2-3-7(5)12(8,10)11/h2-4H,1H3
- InChI Key： XLPGWKNCWMFHOD-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=CC=1C)F)(=O)=O
- BRN： 6720115
Computed Properties
- Exact Mass: 207.97600
- Monoisotopic Mass: 207.976
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 42.5A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.433 g/mL at 25 °C(lit.)
- Boiling Point: 245-246 °C(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.5370
- PSA: 42.52000
- LogP: 3.14240
- Sensitiveness: Moisture Sensitive
- Solubility: Not available
4-fluoro-2-methyl-benzenesulfonyl chloride Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S27-S36/37/39
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- Safety Term：8
- Packing Group：II
- Risk Phrases：R34
4-fluoro-2-methyl-benzenesulfonyl chloride Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-fluoro-2-methyl-benzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021068-5g |
4-Fluoro-2-methylbenzenesulfonyl chloride |
7079-48-3 | 97% | 5g |
746CNY | 2021-05-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 558567-1G |
4-fluoro-2-methyl-benzenesulfonyl chloride |
7079-48-3 | 97% | 1G |
￥291.1 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 558567-5G |
4-fluoro-2-methyl-benzenesulfonyl chloride |
7079-48-3 | 97% | 5G |
￥965.12 | 2022-02-24 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY167693-0.25g |
4-Fluoro-2-methylbenzenesulfonyl Chloride |
7079-48-3 | ≥98% | 0.25g |
128.0 | 2021-08-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY167693-1g |
2-(4-Thiazolyl)ethanamine |
7079-48-3 | ≥98% | 1g |
320.0 | 2021-08-13 | |
| TRC | F597028-100mg |
4-Fluoro-2-methylbenzenesulfonyl chloride |
7079-48-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F597028-250mg |
4-Fluoro-2-methylbenzenesulfonyl chloride |
7079-48-3 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F597028-500mg |
4-Fluoro-2-methylbenzenesulfonyl chloride |
7079-48-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F597028-1g |
4-Fluoro-2-methylbenzenesulfonyl chloride |
7079-48-3 | 1g |
$ 80.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X14555-1g |
4-Fluoro-2-methylbenzene-1-sulfonyl chloride |
7079-48-3 | 98% | 1g |
¥88.0 | 2024-07-18 |
4-fluoro-2-methyl-benzenesulfonyl chloride Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7079-48-3)4-fluoro-2-methyl-benzenesulfonyl chloride
Order Number:A9314
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:05
Price ($):247.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:7079-48-3)4-FLUORO-2-METHYLBENZENESULFONYL CHLORIDE
Order Number:sfd7854
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7079-48-3)4-氟-2-甲基苯磺酰氯
Order Number:LE1749131
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
4-fluoro-2-methyl-benzenesulfonyl chloride Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
7079-48-3 (4-fluoro-2-methyl-benzenesulfonyl chloride) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7079-48-3)4-fluoro-2-methyl-benzenesulfonyl chloride
Purity:99%
Quantity:25g
Price ($):247.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:7079-48-3)4-FLUORO-2-METHYLBENZENESULFONYL CHLORIDE
Purity:99.9%
Quantity:200kg
Price ($):Inquiry